Cas no 54754-75-5 (3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide)

• Product Name: 3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide
• CAS No: 54754-75-5
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 353772
• PubChem ID: 12999945
• Update Time: 2025-04-19

3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide
• 3-bromo-2,6-dimethyl-4-nitro-1-oxidopyridin-1-ium
• AKOS022188680
• 3-Bromo-2,6-dimethyl-4-nitropyridine1-oxide
• 54754-75-5
• DTXSID20514679
• 3-Bromo-2,6-dimethyl-4-nitro-1-oxo-1lambda~5~-pyridine

• Inchi： 1S/C7H7BrN2O3/c1-4-3-6(10(12)13)7(8)5(2)9(4)11/h3H,1-2H3
• InChI Key： OQABUZSPGRDPSM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C)[N+](=C1C)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.96401
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 70.08